2-(1-methyl-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetohydrazide

• IUPAC Name: 2-(1-methyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetohydrazide
• InChI: InChI=1S/C8H10N6O2/c1-13-7-5(2-11-13)8(16)14(4-10-7)3-6(15)12-9/h2,4H,3,9H2,1H3,(H,12,15)
• InChI Key: UBGZSEBKNGRMHC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)C(=O)N(C=N2)CC(=O)NN
• Molecular Formula: C8H10N6O2
• Molecular Weight: 222.20 g/mol

Description

The compound “2-(1-methyl-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetohydrazide” is a chemical compound with the molecular formula C18H27N5O2. It is a derivative of pyrazolo[3,4-d]pyrimidine.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazolo[3,4-d]pyrimidine core, which is a bicyclic structure consisting of a pyrazole ring fused with a pyrimidine ring.

Scientific Research Applications

Biomedical Applications

Let’s explore some unique applications:

. - These compounds could potentially serve as novel anticancer agents.

. - These compounds show promise in targeted cancer therapy.

c. Other Biological Activities: - While anticancer properties dominate the literature, further exploration is needed to uncover additional applications. - These may include anti-inflammatory, antiviral, or other pharmacological effects.

Future Directions

The future directions for this compound could involve further investigation into its biological activities and potential applications. Pyrazolo[3,4-d]pyrimidine derivatives have shown promise as CDK2 inhibitors, which could have implications for cancer treatment.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle and is an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition is achieved through the compound’s fit into the CDK2 active site, forming essential hydrogen bonds with Leu83 . The inhibition of CDK2 leads to significant alterations in cell cycle progression .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase . CDK2 is responsible for phosphorylation of key components for cell proliferation . Therefore, its inhibition can lead to cell growth arrest at the G0-G1 stage .

Pharmacokinetics

These properties help predict the structure requirement for the observed antitumor activity .

Result of Action

The compound exhibits cytotoxic activities against various cell lines. Most notably, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC50 range (45–97 nM) and (6–99 nM), respectively . It also induces apoptosis within HCT cells .